Cas no 4088-22-6 (N-Methyldioctadecylamine)

• Product Name: N-Methyldioctadecylamine
• CAS No: 4088-22-6
• MF: C₃₇H₇₇N
• MW: 536.013992071152
• MDL: MFCD00075495
• CID: 44726
• PubChem ID: 87568667
• Update Time: 2025-06-09

N-Methyldioctadecylamine Chemical and Physical Properties

Names and Identifiers

• N,N-dioctadecylmethylamine
• N,N-Di-n-octadecylmethylamine
• Hydrogen ionophore III
• N-methyl-N-octadecyl-1-octadecanamine
• N-Methyldioctadecylamine
• N-methyl-N-octadecyloctadecan-1-amine
• N,N-Dioctadecylmethylamine,Proton ionophore III
• distearylmethylamine
• Dioctadecyl methyl amine
• 1-Octadecanamine, N-methyl-N-octadecyl-
• Dioctadecylamine, N-methyl-
• methyldioctadecylamine
• VFLWKHBYVIUAMP-UHFFFAOYSA-N
• 27N62H318X
• methyl-distearylamine
• dioctadecylmethylamine
• methyl dioctadecyl amine
• N-METHYL-N,N-DIOCTADECYLAMINE
• W-109946
• N-methyl-N-octadecyl-octadecan-1-amine
• ARMEEN M 2-18
• Q27254216
• D2229
• A825332
• AKOS015914903
• NS00030867
• N,N-DIOCTADECYL-N-METHYLAMINE
• methyldistearylamine
• D90016
• FT-0656942
• SCHEMBL61107
• DISTEARYL-N-METHYLAMINE
• di(octadecyl)methylamine
• MFCD00075495
• Hydrogen ionophore III, Selectophore(TM), >=99.0%
• RADIAMINE 6346
• N-Methyl-N-di(octadecyl)amine
• METHYLBIS(OCTADECYL)AMINE
• EINECS 223-819-7
• CS-0368233
• N-Methyldioctadecylamine, Selectophore(TM), >=99.0% (T)
• DTXSID6027559
• 4088-22-6
• UNII-27N62H318X

• MDL： MFCD00075495
• Inchi： 1S/C37H77N/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38(3)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h4-37H2,1-3H3
• InChI Key： VFLWKHBYVIUAMP-UHFFFAOYSA-N
• SMILES： N(C)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 535.60600
• Monoisotopic Mass: 535.606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 34
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 17.9
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Waxy solid at room temperature
• Density: 0.9102 (estimate)
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 252 ºC (0.05 mmHg)
• Flash Point: >110 ºC
• Refractive Index: 1.4854 (estimate)
• PSA: 3.24000
• LogP: 13.44120
• Solubility: Insoluble in water, soluble in isopropanol and other organic solvents.
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Methyldioctadecylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• RTECS：RG0185966
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methyldioctadecylamine

N-Methyldioctadecylamine (CAS No. 4088-22-6): An Overview of Its Properties, Applications, and Recent Research

N-Methyldioctaddecylamine (CAS No. 4088-22-6) is a versatile compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and materials science. This compound is characterized by its long alkyl chains and a tertiary amine functional group, which confer unique chemical and physical properties that make it valuable in numerous formulations and processes.

The chemical structure of N-Methyldioctadecylamine consists of two octadecyl (C18) chains attached to a nitrogen atom, with an additional methyl group. This structure provides the compound with excellent lipophilicity and surface activity, making it an effective surfactant and emulsifier. These properties are crucial in the formulation of personal care products, where N-Methyldioctadecylamine can enhance the stability and texture of creams, lotions, and other emulsions.

In the pharmaceutical industry, N-Methyldioctadecylamine has been explored for its potential as a drug delivery agent. Recent studies have shown that the compound can improve the solubility and bioavailability of poorly water-soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that N-Methyldioctadecylamine-based formulations significantly enhanced the oral absorption of a model hydrophobic drug, leading to improved therapeutic outcomes.

The surface-active properties of N-Methyldioctadecylamine also make it useful in the development of advanced materials. In polymer science, it can serve as a compatibilizer in blends of immiscible polymers, improving their mechanical properties and processability. Additionally, its ability to modify surfaces at the molecular level has led to its use in the fabrication of functional coatings and membranes with enhanced performance characteristics.

Recent research has also focused on the environmental impact and biodegradability of surfactants like N-Methyldioctadecylamine. A study published in the Journal of Environmental Science and Health evaluated the biodegradability of various surfactants under different environmental conditions. The results indicated that while N-Methyldioctadecylamine is not readily biodegradable under standard conditions, it can be modified to improve its environmental profile without compromising its performance.

In addition to its industrial applications, N-Methyldioctadecylamine has been investigated for its potential in biomedical research. Its ability to interact with biological membranes has led to its use as a model compound in studies aimed at understanding membrane dynamics and drug-membrane interactions. For example, a study published in the Biochimica et Biophysica Acta (BBA) - Biomembranes used N-Methyldioctadecylamine to investigate the effects of cationic surfactants on lipid bilayer structure and permeability.

The synthesis of N-Methyldioctadecylamine typically involves the reaction of dimethylamine with two equivalents of octadecyl bromide or another suitable alkyl halide. The process is well-documented in the literature and can be optimized for large-scale production using modern chemical engineering techniques. Recent advancements in green chemistry have also led to more sustainable synthesis methods that minimize waste and reduce environmental impact.

In conclusion, N-Methyldioctadecylamine (CAS No. 4088-22-6) is a multifunctional compound with a broad range of applications across various industries. Its unique chemical structure endows it with valuable properties such as lipophilicity, surface activity, and compatibility with different materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in both industrial and academic settings.